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Compound of Interest

Compound Name: 4-(2-Chloroethoxy)benzaldehyde

Cat. No.: B1329871

Essential Safety and Handling Guide for 4-(2-
Chloroethoxy)benzaldehyde

This guide provides immediate, essential safety and logistical information for handling 4-(2-
Chloroethoxy)benzaldehyde in a laboratory setting. It is intended for researchers, scientists,
and drug development professionals to ensure safe operational and disposal procedures.

Hazard Identification and Classification

4-(2-Chloroethoxy)benzaldehyde is classified with the following hazards:
e Causes skin irritation (H315)[1]

o Causes serious eye irritation (H319)[1]

e May cause respiratory irritation (H335)[1]

The signal word for this chemical is Warning[1]. It is crucial to avoid contact with skin, eyes,
and clothing and to prevent inhalation of any vapors, mists, or gas.[2]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling this substance. The
recommended equipment includes:
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Protection Type

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles or

a face shield.[3]

Protects against splashes and
vapors that can cause serious

eye irritation.[1]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber) and a lab

coat or protective suit.[2][4][5]

Prevents direct contact that
leads to skin irritation.[1]
Contaminated clothing must be

removed immediately.[4]

Respiratory Protection

Use only in a well-ventilated
area, such as a fume hood.[2]
If ventilation is insufficient, a
NIOSH-approved respirator is

required.

Minimizes the risk of inhaling
vapors, which can cause

respiratory tract irritation.[1][6]

Footwear

Closed-toe, chemical-resistant

shoes.[5]

Protects feet from potential

spills.

Safe Handling and Storage Protocols

Handling Procedures:

Storage Conditions:

Avoid breathing any dust, fumes, mists, or vapors.[2]

o Store in a cool, dry, and well-ventilated place.[4][8]

Work in a designated, well-ventilated area or a chemical fume hood.[2][7]

Wash hands and any exposed skin thoroughly after handling.[2][4]
Do not eat, drink, or smoke in the laboratory area where this chemical is handled.[2]

Ground and bond containers when transferring material to prevent static discharge.[7]

o Keep the container tightly closed to prevent exposure to air and moisture.[8]
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o Store locked up and away from incompatible materials such as strong oxidizing agents,

strong bases, and strong reducing agents.[8]

First Aid and Emergency Procedures

Immediate response is critical in the event of exposure.

Exposure Route

First Aid Protocol

Inhalation

Move the individual to fresh air immediately. If
breathing is difficult or has stopped, provide
artificial respiration and seek immediate medical
attention.[2][7][9]

Skin Contact

Immediately remove all contaminated clothing.
Flush the affected skin with copious amounts of
soap and water for at least 15 minutes.[2][9]

Seek medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, making sure to lift the upper
and lower eyelids.[2][4] Remove contact lenses
if present and easy to do.[4] Seek immediate

medical attention from an ophthalmologist.

Ingestion

Rinse the mouth thoroughly with water.[2] Have
the conscious person drink one or two glasses
of water.[7] Do NOT induce vomiting.[8] Call a
poison control center or doctor for immediate

medical advice.[2]

Spill and Disposal Plan

Spill Containment:

o Evacuate all non-essential personnel from the area.

o Ensure adequate ventilation.
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Wear full personal protective equipment (PPE) as described in Section 2.[2]

Prevent the spill from entering drains or waterways.[2]

Absorb the spill using an inert, non-combustible material like sand, earth, or vermiculite.[6][7]

Collect the absorbed material into a sealable, properly labeled container for disposal.[6]
Waste Disposal:

o Dispose of the chemical and any contaminated materials at an approved waste disposal
facility.

» All disposal practices must be in accordance with local, state, and federal regulations.[2] Do
not mix with other waste. Handle uncleaned containers as you would the product itself.

Chemical and Physical Data

Property Value
Molecular Formula CoHoClO2[1][10]
Molecular Weight 184.62 g/mol [1]

H315 (Skin Irritation), H319 (Eye Irritation),
H335 (Respiratory Irritation)[1]

GHS Hazard Codes

P261, P264, P271, P280, P302+P352,
Key Precautionary Codes P304+P340, P305+P351+P338, P403+P233,
P405, P501[1]

Operational Workflow
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Safe Handling Workflow: 4-(2-Chloroethoxy)benzaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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